Cas no 104385-49-1 (2-Phenanthrenol,8-[2-(dimethylamino)ethyl]-3,5,6-trimethoxy-)

• Product Name: 2-Phenanthrenol,8-[2-(dimethylamino)ethyl]-3,5,6-trimethoxy-
• CAS No: 104385-49-1
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• CID: 180783
• Update Time: 2024-03-01

2-Phenanthrenol,8-[2-(dimethylamino)ethyl]-3,5,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Phenanthrenol,8-[2-(dimethylamino)ethyl]-3,5,6-trimethoxy-
• Secoxanthoplanine
• 2-Phenanthrenol, 8-[2-(dimethylamino)ethyl]-3,5,6-trimethoxy-

• Inchi： 1S/C21H25NO4/c1-22(2)9-8-14-11-19(25-4)21(26-5)20-15(14)7-6-13-10-17(23)18(24-3)12-16(13)20/h6-7,10-12,23H,8-9H2,1-5H3
• InChI Key： WZQIARLAZRQQKI-UHFFFAOYSA-N
• SMILES： C1=C2C(C3C(C=C2)=C(CCN(C)C)C=C(OC)C=3OC)=CC(OC)=C1O

Computed Properties

• Exact Mass: 355.17845
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• XLogP3: 2.069

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 533.5±50.0 °C(Predicted)
• PSA: 51.16
• pka: 9.52±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,6a-secoaporphines 6,6a-secoaporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,6a-secoaporphines